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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal
Safety Data Sheet (SDS). Always consult the official SDS from your supplier before handling
diethylmethoxyborane. The information provided herein is compiled from various sources and
is accurate to the best of our knowledge.

Introduction

Diethylmethoxyborane ((C2Hs)2BOCH:s), also known as methoxydiethylborane, is a
pyrophoric organoborane reagent widely used in organic synthesis. Its primary application lies
in the diastereoselective reduction of 3-hydroxy ketones to afford syn-1,3-diols, a crucial
transformation in the synthesis of complex molecules such as statins and antibiotics.[1][2] This
guide provides in-depth information on the safety, handling, storage, and key applications of
diethylmethoxyborane to ensure its safe and effective use in a laboratory setting.

Safety Information

Diethylmethoxyborane is a hazardous chemical that requires strict safety protocols. It is a
highly flammable liquid and vapor that can catch fire spontaneously if exposed to air.[1][2] It is
also corrosive, causing severe skin burns and eye damage, and is suspected of causing
cancer.[1][3] The following tables summarize its key physical and safety properties.

Physical and Chemical Properties
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Property Value Source

Molecular Formula CsH13BO [1]

Molecular Weight 99.97 g/mol [4]
Colorless to yellowish

Appearance - [5]
transparent liquid

Density 0.761 g/mL at 25 °C [61[7]

_ -9°Cto-17°C (1.4 °Fto 21.2
Flash Point R [21[31[5]
Specific Gravity 0.813 - 0.868 g/cm3 [2][3]

Vapor Pressure

23hPa @ 20 °C

[3]

Refractive Index

n20/D 1.387

[6]7]

Hazard Identification

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Diastereoselective_Reduction_of_Ketones_Using_Chlorodiethylborane.pdf
https://patents.google.com/patent/CN101190907A/en
https://pubmed.ncbi.nlm.nih.gov/11956737/
https://www.jsynthchem.com/article_230748.html
https://pubmed.ncbi.nlm.nih.gov/11757647/
https://users.ox.ac.uk/~magd1571/GroupMeetings/Literature/18-Dec-07.pdf
https://www.mdpi.com/2073-4344/9/3/260
https://pubmed.ncbi.nlm.nih.gov/11956737/
https://users.ox.ac.uk/~magd1571/GroupMeetings/Literature/18-Dec-07.pdf
https://www.mdpi.com/2073-4344/9/3/260
https://www.mdpi.com/2073-4344/9/3/260
https://www.jsynthchem.com/article_230748.html
https://pubmed.ncbi.nlm.nih.gov/11757647/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard

GHS Classification

Precautionary Statement
Codes

Flammability

Flammable Liquid, Category 2;
Pyrophoric Liquid, Category 1

H225, H250

Health Hazards

Acute Oral Toxicity, Category
4; Skin Corrosion/Irritation,
Category 1B; Serious Eye
Damage/Eye Irritation,
Category 1; Skin Sensitization,
Category 1; Carcinogenicity,
Category 2; Specific target
organ toxicity (single
exposure), Category 3;
Specific target organ toxicity
(repeated exposure), Category
2

H302, H314, H317, H335,
H336, H351, H373

Reactivity

Air and moisture sensitive;

May form explosive peroxides

EUHO019

Handling and Personal Protective Equipment (PPE)

Due to its pyrophoric and corrosive nature, diethylmethoxyborane must be handled with

extreme caution in a controlled laboratory environment.

Engineering Controls

e Fume Hood: Always handle diethylmethoxyborane in a well-ventilated chemical fume

hood.[8]

 Inert Atmosphere: Operations should be conducted under an inert atmosphere (e.g., dry

nitrogen or argon) to prevent contact with air and moisture.[9]

e Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[1][2]
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o Spark-Proof Tools: Use only non-sparking tools.[1][8]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible.[1]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles and a face shield.[8]
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, butyl rubber).[8]
o Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[10]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[8]

Workflow for Handling Pyrophoric Liquids
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Workflow for Handling Pyrophoric Liquids

Prepare Work Area in Fume Hood
(Clear of flammables, ensure inert atmosphere)

:

Don Appropriate PPE
(FR lab coat, goggles, face shield, gloves)

:

Inspect Reagent Bottle
(Check for crystals, discoloration)

Transfer Reagent via Syringe or Cannula

(Under inert atmosphere)

Quench Needles/Syringes Immediately
(e.g., with isopropanol)

.

Clean Work Area

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of pyrophoric liquids like
diethylmethoxyborane.

Storage and Disposal

Proper storage and disposal are critical to mitigating the risks associated with
diethylmethoxyborane.

Storage

o Location: Store in a flammables area, in a cool, dry, and well-ventilated place away from
heat, sparks, and open flames.[2][9]

 Inert Atmosphere: Keep under a nitrogen or argon atmosphere.[8][9]

o Container: Keep containers tightly closed.[2][9] Containers should be dated upon opening
and periodically tested for the presence of peroxides.[1][8]

e Incompatible Materials: Avoid contact with oxidizing agents, peroxides, and halogenated
hydrocarbons.[2][9]

Disposal

e Quenching: Unused or waste diethylmethoxyborane must be quenched carefully. A general
procedure involves dilution with an inert solvent (e.g., hexane or toluene) followed by the
slow, dropwise addition of a quenching agent such as isopropanol, ethanol, methanol, and
finally water, all while cooling the reaction vessel in an ice bath.[5][7][11]

o Waste Disposal: Dispose of the quenched material and any contaminated items as
hazardous waste in accordance with local, state, and federal regulations.[9]

Emergency Procedures
Fire Fighting

o Extinguishing Media: Use COz2, dry chemical, dry sand, or alcohol-resistant foam. DO NOT
use water or halogenated hydrocarbon fire extinguishers.[1][9]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][3]

Accidental Release

e Immediate Actions: Evacuate the area, remove all ignition sources, and ensure adequate
ventilation.[1][8]

o Containment and Cleanup: Cover the spill with dry lime, sand, or soda ash.[9] Use non-
sparking tools to collect the absorbed material into a suitable container for disposal.[1][8][9]

Spill Response Workflow
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Spill Response Workflow for Diethylmethoxyborane

Evacuate Immediate Area

' !

Remove All Ignition Sources Alert Others and Call for Assistance

'

Ensure Adequate Ventilation

'

Don Appropriate PPE
(If safe to do so)

Contain Spill with Inert Absorbent
(Dry lime, sand, soda ash)

Collect Absorbed Material
(Use non-sparking tools)

Dispose of as Hazardous Waste

Decontaminate Spill Area
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Diastereoselective Reduction of a B-Hydroxy Ketone

. Diethylmethoxyborane External Hydride Delivery
ARl s ((C2Hs)2BOCHs) (.9., NaBHa)

+ (C2Hs)2BOCHs

Formation of Six-Membered
Boron Chelate Intermediate

+ NaBHa

Work-up
(e.g., Oxidative cleavage of boronate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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